Cas no 2138239-44-6 (Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl-
• CAS No: 2138239-44-6
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5288854
• Update Time: 2025-07-18

Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl-

• Inchi： 1S/C10H19BrO/c1-3-12-6-4-5-10(8-11)7-9(10)2/h9H,3-8H2,1-2H3
• InChI Key： GDVFDTVTRIUZCJ-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCCOCC)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl-

Comprehensive Overview of Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl- (CAS No. 2138239-44-6)

The chemical compound Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl- (CAS No. 2138239-44-6) is a specialized organic molecule featuring a unique cyclopropane ring structure. This structure is characterized by the presence of a bromomethyl group, a 3-ethoxypropyl chain, and a methyl substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in such compounds due to their potential applications in pharmaceuticals, agrochemicals, and advanced material science.

One of the most searched questions related to cyclopropane derivatives is their role in drug discovery. The strained cyclopropane ring is known to enhance metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry. For instance, compounds like 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl-cyclopropane are often explored for their ability to modulate biological targets. This aligns with the growing trend of small-molecule therapeutics and fragment-based drug design, which dominate current pharmaceutical research.

Another hot topic in the field is the sustainable synthesis of halogenated cyclopropanes. With increasing environmental concerns, chemists are focusing on greener methods to introduce bromine and other halogens into organic frameworks. The bromomethyl group in this compound offers reactive handles for further functionalization, which is critical for click chemistry and bioconjugation applications. These techniques are widely used in proteomics and diagnostic imaging, areas that have seen exponential growth in recent years.

From a structural perspective, the 3-ethoxypropyl side chain in Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl- introduces ether functionality, which can improve solubility and pharmacokinetic properties. This feature is particularly relevant in the development of orally bioavailable drugs, a key focus for pharmaceutical companies. Additionally, the combination of alkyl and ether groups makes this compound a candidate for studying lipophilicity and membrane permeability, two critical parameters in drug design.

The compound’s CAS No. 2138239-44-6 is frequently queried in chemical databases, reflecting its niche yet significant role in research. Users often search for synthetic protocols, safety data sheets, and supplier information, indicating its practical utility. While not a household name, its structural complexity and functional diversity make it a subject of interest in academic and industrial labs alike. As the demand for tailor-made intermediates grows, compounds like this will likely gain more attention.

In summary, Cyclopropane, 1-(bromomethyl)-1-(3-ethoxypropyl)-2-methyl- (CAS No. 2138239-44-6) exemplifies the intersection of structural innovation and applicational versatility. Its relevance to cutting-edge fields like drug discovery, green chemistry, and material science ensures its continued study. For researchers seeking to explore its potential, understanding its reactivity and derivatization pathways will be key to unlocking new possibilities.